Cas no 2228439-06-1 (2-(3,3-difluorocyclobutyl)cyclopropylmethanamine)

• Product Name: 2-(3,3-difluorocyclobutyl)cyclopropylmethanamine
• CAS No: 2228439-06-1
• MF: C₈H₁₃F₂N
• MW: 161.19232916832
• CID: 6588981
• PubChem ID: 165631833
• Update Time: 2025-06-15

2-(3,3-difluorocyclobutyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-difluorocyclobutyl)cyclopropylmethanamine
• EN300-1948500
• 2228439-06-1
• [2-(3,3-difluorocyclobutyl)cyclopropyl]methanamine

• Inchi： 1S/C8H13F2N/c9-8(10)2-6(3-8)7-1-5(7)4-11/h5-7H,1-4,11H2
• InChI Key： QNLYOYXJMMQYRT-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)C1CC1CN)F

Computed Properties

• Exact Mass: 161.10160574g/mol
• Monoisotopic Mass: 161.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3,3-difluorocyclobutyl)cyclopropylmethanamine

Introduction to 2-(3,3-difluorocyclobutyl)cyclopropylmethanamine (CAS No. 2228439-06-1)

2-(3,3-difluorocyclobutyl)cyclopropylmethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 2228439-06-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyclopropylmethylamino group attached to a cyclobutyl ring substituted with two fluorine atoms. Such structural motifs are often engineered to enhance specific biological activities, making this compound a promising candidate for further exploration in drug discovery and development.

The structural framework of 2-(3,3-difluorocyclobutyl)cyclopropylmethanamine is notable for its potential to interact with biological targets in novel ways. The presence of fluorine atoms in the cyclobutyl ring introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its binding affinity to biological receptors. Additionally, the cyclopropyl group is known for its rigidity, which can contribute to the stability and specificity of molecular interactions. These features make this compound an intriguing subject for synthetic chemists and biologists alike.

In recent years, there has been growing interest in the development of fluorinated heterocyclic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The fluorine atoms in 2-(3,3-difluorocyclobutyl)cyclopropylmethanamine not only contribute to these desirable properties but also offer opportunities for fine-tuning the molecule's bioactivity through structural modifications. This has led to several studies exploring its potential applications in the treatment of various diseases, including neurological disorders and infectious diseases.

One of the most exciting areas of research involving 2-(3,3-difluorocyclobutyl)cyclopropylmethanamine is its potential as a scaffold for developing novel therapeutic agents. The combination of the cyclopropyl and cyclobutyl moieties provides a diverse chemical space that can be exploited to design molecules with specific biological functions. For instance, researchers have hypothesized that this compound could serve as a precursor for drugs targeting enzymes involved in cancer metabolism or as a lead compound for antiviral therapies.

The synthesis of 2-(3,3-difluorocyclobutyl)cyclopropylmethanamine presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in building the desired framework. These synthetic strategies not only facilitate the preparation of this compound but also provide valuable insights into the development of other fluorinated derivatives.

From a computational chemistry perspective, 2-(3,3-difluorocyclobutyl)cyclopropylmethanamine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have revealed that the fluorine atoms play a crucial role in stabilizing binding interactions by modulating hydrogen bonding networks and van der Waals forces. Additionally, the rigid cyclic structures contribute to favorable orientation in binding pockets, enhancing overall affinity. Such insights are invaluable for guiding structure-activity relationship (SAR) studies and optimizing drug-like properties.

The pharmacological evaluation of 2-(3,3-difluorocyclobutyl)cyclopropylmethanamine has shown promising results in preclinical models. Initial studies indicate that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory pathways. The dual presence of fluorine atoms has been found to enhance both potency and selectivity, suggesting that it may have therapeutic benefits with minimal side effects. Further investigations are ongoing to fully elucidate its mechanism of action and potential clinical applications.

In conclusion, 2-(3,3-difluorocyclobutyl)cyclopropylmethanamine (CAS No. 2228439-06-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The combination of computational modeling, synthetic chemistry, and pharmacological studies continues to drive innovation in this field. As research progresses, it is anticipated that this compound will play a crucial role in the development of novel therapeutics targeting various diseases.